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Compound of Interest

Compound Name:
3-Fluoro-2-iodoaniline

hydrochloride

Cat. No.: B040847 Get Quote

Technical Guide: 3-Fluoro-2-iodoaniline
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of 3-
Fluoro-2-iodoaniline hydrochloride, a compound of interest in various research and

development applications.

Core Molecular Data
The fundamental molecular characteristics of 3-Fluoro-2-iodoaniline hydrochloride are

summarized in the table below. This data is crucial for stoichiometric calculations, solution

preparation, and analytical characterization.

Property Value

Molecular Formula C₆H₆ClFIN

Molecular Weight 273.48 g/mol

Note: The molecular weight is calculated based on the atomic weights of the constituent

elements: Carbon (12.01 g/mol ), Hydrogen (1.008 g/mol ), Chlorine (35.45 g/mol ), Fluorine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b040847?utm_src=pdf-interest
https://www.benchchem.com/product/b040847?utm_src=pdf-body
https://www.benchchem.com/product/b040847?utm_src=pdf-body
https://www.benchchem.com/product/b040847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(19.00 g/mol ), Iodine (126.90 g/mol ), and Nitrogen (14.01 g/mol ).

Structural Composition
The molecular structure of 3-Fluoro-2-iodoaniline hydrochloride is composed of a

substituted aniline ring with fluoro and iodo groups, neutralized by hydrochloric acid. The logical

relationship between the constituent parts of the molecule is illustrated in the following diagram.
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Component relationship diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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